(1-(4-Nitrophenyl)piperidin-4-yl)methanol

• IUPAC Name: [1-(4-nitrophenyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C12H16N2O3/c15-9-10-5-7-13(8-6-10)11-1-3-12(4-2-11)14(16)17/h1-4,10,15H,5-9H2
• InChI Key: DJKPUSPBJFCEMA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H16N2O3
• DSSTOX Substance ID: DTXSID30634256
• Molecular Weight: 236.27 g/mol
• CAS No.: 471937-85-6

Description

(1-(4-Nitrophenyl)piperidin-4-yl)methanol is a useful research compound. Its molecular formula is C12H16N2O3 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The synthesis of similar compounds to (1-(4-Nitrophenyl)piperidin-4-yl)methanol involves condensation reactions using specific solvents and bases, as demonstrated in the synthesis of related compounds like 1-(2-nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol and 1-(toluene-4-sulfonyl)-piperidin-4-yl-methanol (Prasad et al., 2008), (Girish et al., 2008).
• Crystal Structure Characterization : X-ray crystallography reveals the crystal structure and conformation of these compounds, which often show the piperidine ring in a chair conformation, and a distorted tetrahedral geometry around certain atoms (Prasad et al., 2008), (Girish et al., 2008).

Chemical Reactivity and Catalysis

• Aromatic Nucleophilic Substitution : Studies on related compounds show aromatic nucleophilic substitution reactions, indicating potential reactivity patterns for this compound in chemical synthesis (Spinelli et al., 1977), (Emokpae et al., 1990).

Biological Applications

• Anticancer Properties : Piperidine derivatives have been explored for their anticancer effects. Compounds with similar structural frameworks have shown antiproliferative activity, suggesting potential research avenues for this compound in oncology (Vinaya et al., 2011).

Miscellaneous Applications

• Synthesis of Novel Compounds : Synthesis of novel compounds using this compound could be explored, as seen in the synthesis of various derivatives from related compounds (Feng, 2011), (Vervisch et al., 2012).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or comes into contact with skin. Precautionary measures include avoiding inhalation, ingestion, or skin contact, and using personal protective equipment.

Mechanism of Action

Mode of Action

It is known that the compound is a derivative of organic ketones, which suggests that it may interact with biological targets in a similar manner to other ketone derivatives .

Pharmacokinetics

It is known that the compound is soluble in alcohol, ether, and ether solutions, but has low solubility in water . This suggests that its bioavailability may be influenced by these factors .

Result of Action

The molecular and cellular effects of (1-(4-Nitrophenyl)piperidin-4-yl)methanol’s action are currently unknown. As a derivative of organic ketones, it may have certain toxic effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its solubility characteristics suggest that it may be more effective in environments where alcohol, ether, or ether solutions are present . Additionally, the compound should be stored in a sealed container and kept away from heat sources and flames for safety and stability .

Synthesis routes and methods I

Procedure details

Into a 1-Neck round-bottom flask 4-(Hydroxymethyl)piperidine (6.53 g, 56.7 mmol), Potassium carbonate (7.84 g, 56.7 mmol), Acetonitrile (50 mL, 1000 mmol), and [A] 4-Fluoronitrobenzene (4.00 g, 28.3 mmol)were added. The reaction was heated at 60° C. overnight. The reaction content was poured into ice water and stirred for 30 minutes. The solid was filtered, washed with water and dried under vacuum to give [1-(4-Nitro-phenyl)-piperidin-4-yl]-methanol as an off-white solid (5.20 g, 78%). NMR 1H (DSMO-d6)-8.02 (d, 2H, J=9.40 Hz), 7.00 (d, 2H J=9.49 Hz), 4.50 (bs, 1H), 4.07 (bd, 1H, J=13.33 Hz), 3.27 (d, 1H, J=5.84 Hz), 2.94 (t, 2H), 1.80-1.95 (m, 3H), 1.02-1.13 (m, 2H)

Synthesis routes and methods II

Procedure details

To a 0° C. solution of 1-(4-nitrophenyl)piperidine-4-carboxylic acid (1.0 g, 4.0 mmol) in tetrahydrofuran (14 mL) is added borane.tetrahydrofuran complex (1.8 M, 7 mL, 13 mmol). After completion of the dropwise addition, the coolant is removed. The mixture is stirred overnight at room temperature and re-cooled to 0° C. in an ice-water bath. Sodium hydroxide solution (1M, 6 mL) is added dropwise. The basic mixture is neutralized by the addition of saturated aqueous ammonium chloride solution. The mixture is extracted 3× with ethyl acetate, and the combined extracts were washed with saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give [1-(4-nitro-phenyl)-piperidin-4-yl]-methanol.